Cas no 362049-52-3 (5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate)
5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate is a deuterium-labeled steroid metabolite, specifically a glucuronide conjugate of 5α-androstane-3α,17β-diol. The incorporation of deuterium at the 16-position enhances its utility in mass spectrometry-based applications, providing distinct isotopic signatures for precise detection and quantification. This compound is particularly valuable in metabolic studies, serving as an internal standard for steroid profiling in clinical and research settings. Its stable isotopic labeling minimizes interference with endogenous analytes, ensuring high accuracy in LC-MS/MS analyses. The glucuronide moiety further facilitates investigations into phase II metabolism, making it a critical tool for elucidating steroid biotransformation pathways.
362049-52-3 structure
Product Name:5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate
CAS No:362049-52-3
MF:C25H38O8
MW:466.564428806305
CID:297088
Update Time:2025-10-15
5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate Chemical and Physical Properties
Names and Identifiers
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- b-D-Glucopyranosiduronic acid, (3a,5a)-17-oxoandrostan-3-yl-16,16-d2 (9CI)
- 5ALPHA-ANDROSTAN-3ALPHA-OL-17-ONE-16,16-D2-GLUCOSIDURONATE
- 5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate
-
- Inchi: 1S/C25H38O8/c1-24-9-7-13(32-23-20(29)18(27)19(28)21(33-23)22(30)31)11-12(24)3-4-14-15-5-6-17(26)25(15,2)10-8-16(14)24/h12-16,18-21,23,27-29H,3-11H2,1-2H3,(H,30,31)/t12-,13+,14-,15-,16-,18-,19-,20+,21-,23+,24-,25-/m0/s1
- InChI Key: VFUIRAVTUVCQTF-BSOWLZGZSA-N
- SMILES: C[C@]12CC[C@@H](O[C@@]3([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](C(=O)O)O3)O)C[C@]1([H])CC[C@@]1([H])[C@]3([H])CC([H])([H])C(=O)[C@@]3(C)CC[C@]21[H]
Computed Properties
- Exact Mass: 468.26900
Experimental Properties
- PSA: 133.52000
- LogP: 1.30990
5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A637606-.05mg |
5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate |
362049-52-3 | .05mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A637606-.1mg |
5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate |
362049-52-3 | .1mg |
$ 115.00 | 2022-06-07 | ||
| TRC | A637606-.5mg |
5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate |
362049-52-3 | .5mg |
$ 455.00 | 2022-06-07 | ||
| TRC | A637606-0.05mg |
5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate |
362049-52-3 | 0.05mg |
$ 65.00 | 2021-05-08 | ||
| TRC | A637606-0.1mg |
5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate |
362049-52-3 | 0.1mg |
$ 110.00 | 2021-05-08 | ||
| TRC | A637606-0.5mg |
5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate |
362049-52-3 | 0.5mg |
$ 440.00 | 2021-05-08 |
5α-Androstan-3α-ol-17-one-16,16-d2 Glucosiduronate Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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